
Commercial Availability and Technical Guide for
3,5-Difluoropropiophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Difluoropropiophenone

Cat. No.: B1345727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3,5-
Difluoropropiophenone, a key chemical intermediate in various research and development

applications, particularly in the synthesis of pharmaceutical compounds. This guide covers its

commercial availability from various suppliers, detailed technical specifications, and

recommended experimental protocols for its synthesis and analysis.

Commercial Availability and Suppliers
3,5-Difluoropropiophenone is readily available from a range of chemical suppliers globally,

catering to both research and bulk quantity requirements. Key suppliers are located in the

United States, China, and India, offering various grades and purities. When sourcing this

compound, it is crucial to obtain and review the supplier's Certificate of Analysis (CoA) to

ensure it meets the specific requirements of your research or manufacturing process.

Table 1: Prominent Commercial Suppliers of 3,5-Difluoropropiophenone
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Supplier
Category

Exemplary
Companies

Geographic
Regions
Served

Typical Purity Notes

Major Chemical

Suppliers

Sigma-Aldrich

(Merck),

Oakwood

Chemical, TCI

Chemicals

Global ≥97%

Offer a wide

range of

quantities from

grams to

kilograms.

Comprehensive

technical data

and safety

information are

readily available.

Specialty

Chemical

Manufacturers

BLD Pharm,

Smolecule

Global, with

strong presence

in Asia

≥98%

Often provide

custom synthesis

services and can

supply larger,

bulk quantities.

Regional

Suppliers (India)

Simson Pharma

Limited,

IndiaMART

vendors

India, with some

international

shipping

Varies (typically

≥95%)

Competitive

pricing,

particularly for

larger quantities.

Purity and

documentation

should be

carefully verified.

Regional

Suppliers (China)

ChemBK listed

suppliers,

ChemicalBook

vendors

China, with

extensive

international

shipping

Varies (typically

≥95%)

A large number

of suppliers

offering a wide

range of purities

and quantities.

Due diligence on

supplier

reputation is

recommended.
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Technical Data
A thorough understanding of the physicochemical properties of 3,5-Difluoropropiophenone is

essential for its effective use in experimental settings. The following table summarizes key

quantitative data for this compound.

Table 2: Physicochemical Properties of 3,5-Difluoropropiophenone

Property Value Reference

CAS Number 135306-45-5 [1]

Molecular Formula C₉H₈F₂O [1]

Molecular Weight 170.16 g/mol [1]

Appearance
Colorless crystalline solid or

pale yellow liquid

Melting Point 25-27 °C [2]

Boiling Point 82 °C at 10 mmHg [2]

Purity (typical) ≥97% Varies by supplier

¹³C NMR Chemical Shifts

(ppm)

Available through spectral

databases
[1]

Mass Spectrometry (GC-MS)
Key fragments and NIST

library entry available
[1]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and analysis of 3,5-
Difluoropropiophenone. These protocols are based on established chemical principles and

can be adapted to specific laboratory conditions.

Synthesis Protocol: Friedel-Crafts Acylation of 1,3-
Difluorobenzene
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The most common and efficient method for the synthesis of 3,5-Difluoropropiophenone is the

Friedel-Crafts acylation of 1,3-difluorobenzene using propionyl chloride in the presence of a

Lewis acid catalyst, such as aluminum chloride (AlCl₃).[3]

Materials:

1,3-Difluorobenzene

Propionyl chloride

Anhydrous Aluminum Chloride (AlCl₃)

Dichloromethane (DCM), anhydrous

Ice

Hydrochloric acid (HCl), concentrated

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser with a drying tube, add anhydrous

aluminum chloride (1.1 equivalents) and anhydrous dichloromethane. Cool the suspension to

0 °C in an ice bath.

Formation of Acylium Ion: Slowly add propionyl chloride (1.0 equivalent) to the stirred

suspension of AlCl₃ in DCM. Stir the mixture at 0 °C for 30 minutes to allow for the formation

of the acylium ion complex.

Acylation Reaction: Add 1,3-difluorobenzene (1.0 equivalent) dropwise to the reaction

mixture via the dropping funnel, maintaining the temperature at 0 °C. After the addition is
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complete, allow the reaction to stir at room temperature for 2-4 hours, or until TLC analysis

indicates the consumption of the starting material.

Quenching: Carefully and slowly pour the reaction mixture onto crushed ice containing

concentrated hydrochloric acid. This will hydrolyze the aluminum salts and quench the

reaction.

Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the

aqueous layer twice with dichloromethane. Combine the organic layers.

Washing: Wash the combined organic layers sequentially with water, saturated sodium

bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to

yield pure 3,5-Difluoropropiophenone.

Analytical Protocols: Quality Control and
Characterization
To ensure the purity and identity of the synthesized or purchased 3,5-Difluoropropiophenone,

the following analytical methods are recommended.

GC-MS is a powerful technique for assessing the purity and confirming the molecular weight of

3,5-Difluoropropiophenone.

Table 3: Recommended GC-MS Parameters
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Parameter Recommended Setting

GC Column

HP-5MS (or equivalent 5% phenyl-

methylpolysiloxane), 30 m x 0.25 mm ID, 0.25

µm film thickness

Carrier Gas Helium, constant flow rate of 1 mL/min

Inlet Temperature 250 °C

Injection Mode Split (e.g., 50:1) or Splitless

Oven Program
Initial temperature of 80 °C, hold for 2 min, ramp

at 10 °C/min to 280 °C, hold for 5 min

MS Interface Temp 280 °C

Ionization Mode Electron Impact (EI), 70 eV

Mass Range m/z 40-400

Reverse-phase HPLC is suitable for the quantitative analysis of 3,5-Difluoropropiophenone
and for monitoring reaction progress.

Table 4: Recommended RP-HPLC Parameters

Parameter Recommended Setting

HPLC Column C18 column (e.g., 250 x 4.6 mm, 5 µm)

Mobile Phase

Isocratic or gradient elution with a mixture of

acetonitrile and water (e.g., 60:40 v/v).[4]

Addition of a small amount of acid (e.g., 0.1%

phosphoric acid or formic acid for MS

compatibility) may improve peak shape.[5]

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection UV at 254 nm

Injection Volume 10 µL
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Visualizations
Logical Workflow for Procurement and Use of 3,5-
Difluoropropiophenone

Procurement Phase
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Analysis of Reaction Products Final Product

Click to download full resolution via product page

Caption: Procurement and utilization workflow for 3,5-Difluoropropiophenone in a research

setting.

Synthetic Pathway: Friedel-Crafts Acylation

1,3-Difluorobenzene

3,5-Difluoropropiophenone

Propionyl Chloride Acylium Ion Intermediate
+ AlCl₃

AlCl₃ (Lewis Acid)

+ 1,3-Difluorobenzene
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Click to download full resolution via product page

Caption: Simplified reaction pathway for the synthesis of 3,5-Difluoropropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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